Cas no 1805084-27-8 (3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1805084-27-8
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4813471
• Update Time: 2025-05-20

3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-5-2-6(18-8(10,11)12)13-7(14(15)16)4(5)3-9/h2H,3H2,1H3
• InChI Key： MAJFALJVMRMXLG-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC(=CC=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine

Research Briefing on 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS: 1805084-27-8)

In recent years, the compound 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS: 1805084-27-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and trifluoromethoxy functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. The presence of a bromomethyl group further enhances its utility in cross-coupling reactions, making it a versatile building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic applications of 1805084-27-8 in the development of novel kinase inhibitors. The researchers utilized this compound as a precursor to generate a series of pyridine-based derivatives, which were subsequently screened for their inhibitory activity against a panel of protein kinases. Notably, several derivatives exhibited potent and selective inhibition of specific kinase targets, highlighting the compound's potential in the design of targeted cancer therapies.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, where 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine was employed as a key intermediate in the synthesis of fluorescent probes for imaging cellular processes. The nitro group in the compound facilitated the development of turn-on fluorescence probes, which were used to monitor kinase activity in live cells with high spatial and temporal resolution. This application underscores the compound's utility in chemical biology tools development.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 1805084-27-8 to improve yield and purity. A 2023 Organic Process Research & Development publication detailed a novel, scalable synthesis route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is particularly important for the compound's potential industrial-scale applications in pharmaceutical manufacturing.

The safety profile and physicochemical properties of 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine have also been investigated in recent studies. Computational modeling and experimental data suggest that the compound exhibits favorable drug-like properties, including moderate solubility and permeability, while maintaining sufficient stability for most synthetic applications. These characteristics make it an attractive candidate for further medicinal chemistry exploration.

Looking forward, researchers are particularly interested in exploring the potential of 1805084-27-8 derivatives as modulators of protein-protein interactions, an area of growing importance in drug discovery. Preliminary molecular docking studies suggest that the unique electronic properties imparted by the trifluoromethoxy and nitro groups may enable selective binding to challenging biological targets. Several research groups have reported plans to investigate this application in the coming year.

In conclusion, 3-(Bromomethyl)-4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS: 1805084-27-8) continues to demonstrate significant value in multiple areas of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the unique properties of its functional groups, positions it as an important tool for the development of novel therapeutic agents and research tools. Ongoing studies are expected to further expand its applications and potentially lead to clinically relevant discoveries in the near future.